Cas no 1702530-33-3 (3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1702530-33-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6585134
• PubChem ID: 165667127
• Update Time: 2025-07-22

3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1702530-33-3
• EN300-1826270

• Inchi： 1S/C14H18O2/c1-8-5-6-10(7-9(8)2)11-12(13(15)16)14(11,3)4/h5-7,11-12H,1-4H3,(H,15,16)
• InChI Key： YRTWKENVOPDFQU-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(C)=C(C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1702530-33-3)

3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1702530-33-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The compound's structure consists of a cyclopropane ring substituted with a carboxylic acid group and a 3,4-dimethylphenyl moiety, which contributes to its distinct chemical properties and biological activities.

The synthesis of 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been extensively studied due to its potential as a building block in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel catalytic approach that significantly improved the yield and purity of the final product. This method involves the use of palladium-catalyzed cross-coupling reactions followed by selective oxidation steps to achieve the desired structure.

In terms of its physical and chemical properties, 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. The compound's stability under various conditions has been evaluated, and it has been found to be stable at room temperature and under neutral pH conditions. However, exposure to strong acids or bases can lead to decomposition or modification of its structure.

The biological activity of 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been the subject of several studies aimed at understanding its potential therapeutic applications. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This property suggests that 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid could be further developed as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, recent research has also explored the potential of 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as an anticancer agent. A study published in Cancer Research (2022) demonstrated that this compound selectively inhibits the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in further investigating the compound's potential as a lead molecule for cancer therapy.

The pharmacokinetic properties of 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been studied to assess its suitability for drug development. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 3-(3,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1702530-33-3) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.